An In-depth Technical Guide to the Physical Properties of 4-Propylnonan-4-ol
An In-depth Technical Guide to the Physical Properties of 4-Propylnonan-4-ol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a summary of the known and estimated physical properties of 4-Propylnonan-4-ol. Due to the limited availability of experimentally determined data for this specific compound in publicly accessible literature, this document presents a combination of computed data for 4-Propylnonan-4-ol and, for comparative context, experimental data for the structurally similar tertiary alcohol, 4-propylheptan-4-ol. The guide also includes standardized, detailed methodologies for the experimental determination of key physical properties, which can be applied to compounds of this nature.
Data Presentation: Physical Properties
The quantitative data for 4-Propylnonan-4-ol is primarily based on computational models.[1][2] For a practical reference, experimental data for the related, smaller molecule 4-propylheptan-4-ol is also provided.
Table 1: Computed Physical Properties of 4-Propylnonan-4-ol
| Property | Value | Source |
| Molecular Formula | C₁₂H₂₆O | PubChem[1] |
| Molecular Weight | 186.33 g/mol | PubChem[1] |
| XLogP3 | 4.3 | PubChem (Computed)[1] |
| Hydrogen Bond Donor Count | 1 | PubChem (Computed)[1] |
| Hydrogen Bond Acceptor Count | 1 | PubChem (Computed)[1] |
| Rotatable Bond Count | 8 | PubChem (Computed)[1] |
| Topological Polar Surface Area | 20.2 Ų | PubChem (Computed)[1] |
| CAS Number | 5340-77-2 | NIST WebBook[2] |
Table 2: Experimental Physical Properties of 4-Propylheptan-4-ol (CAS: 2198-72-3)
| Property | Value | Source |
| Molecular Formula | C₁₀H₂₂O | ChemicalBook |
| Molecular Weight | 158.28 g/mol | ChemicalBook |
| Boiling Point | 191-194 °C at 760 mmHg | Various Sources |
| Melting Point | -1.53 °C (Estimate) | ChemicalBook |
| Density | 0.827 - 0.828 g/cm³ | Various Sources |
| Refractive Index | 1.433 | ChemicalBook |
| Flash Point | 81.1 °C | LookChem |
Experimental Protocols
The following sections detail standardized laboratory protocols for the determination of the primary physical properties of a liquid organic compound such as 4-Propylnonan-4-ol.
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For an unknown compound, this is a key indicator of purity and identity.
Methodology: Distillation Method
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Apparatus Setup: A standard simple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask. The thermometer bulb should be positioned just below the side arm of the distillation head to ensure it accurately measures the temperature of the vapor.
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Sample Preparation: The round-bottom flask is charged with the liquid sample (e.g., 4-Propylnonan-4-ol) and a few boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated using a heating mantle. The heating rate is controlled to achieve a slow and steady distillation rate of approximately 1-2 drops per second.
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Data Recording: The temperature is recorded when the first drop of distillate is collected and is monitored throughout the distillation. The boiling point is the temperature range over which the majority of the liquid distills at a constant temperature.
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Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly from standard pressure (760 mmHg), a pressure correction is applied to the observed boiling point.
Determination of Density
Density is a fundamental physical property that can be used to identify a substance.
Methodology: Pycnometer Method
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Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.
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Sample Filling: The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.
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Weighing: The filled pycnometer is weighed.
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Temperature Control: The entire process is carried out at a constant, known temperature, as density is temperature-dependent.
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Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where:
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m₁ is the mass of the empty pycnometer.
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m₂ is the mass of the pycnometer filled with the liquid.
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V is the volume of the pycnometer.
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Determination of Refractive Index
The refractive index is a measure of how much light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.
Methodology: Abbe Refractometer
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Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, often distilled water.
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Sample Application: A few drops of the sample liquid are placed on the clean, dry prism of the refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the control knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken is also recorded.
Determination of Solubility
Solubility is the ability of a substance to dissolve in a solvent. For drug development, solubility in aqueous and organic media is a critical parameter.
Methodology: Visual Method for Qualitative Solubility
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Solvent Selection: A range of solvents is chosen, typically including water, ethanol, acetone, and a nonpolar solvent like hexane.
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Sample Preparation: A small, measured amount of the solute (e.g., 10 mg of 4-Propylnonan-4-ol) is placed in a test tube.
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Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.
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Observation: The mixture is agitated, and the solubility is observed. The substance is classified as "soluble," "partially soluble," or "insoluble." This can be done at room temperature and with gentle heating.
Mandatory Visualizations
The following diagrams illustrate the logical workflows and relationships discussed in this guide.
